Cas no 39849-84-8 (5-nitro-1,3-thiazole-2-carboxamide)

• Product Name: 5-nitro-1,3-thiazole-2-carboxamide
• CAS No: 39849-84-8
• MF: C₄H₃N₃O₃S
• MW: 173.149918794632
• CID: 1514826
• Update Time: 2024-08-24

5-nitro-1,3-thiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-nitro-1,3-thiazole-2-carboxamide
• KB-02198
• 5-nitro-thiazole-2-carboxylic acid amide
• AG-H-73363
• 5-Nitro-2-thiazolcarbonsaeureamid
• CTK5G8733
• AB23311
• 5-Nitro-thiazol-2-carbonsaeure-amid
• FT-0695393
• 5-Nitro-thenyl-(2)-amin
• C-(5-nitro-thiophen-2-yl)-methylamine
• SureCN4880954
• AKOS006228289
• KB-02198; 5-nitro-thiazole-2-carboxylic acid amide; AG-H-73363; 5-Nitro-2-thiazolcarbonsaeureamid; CTK5G8733; AB23311; 5-Nitro-thiazol-2-carbonsaeure-amid; FT-0695393; 5-Nitro-thenyl-(2)-amin; C-(5-nitro-thiophen-2-yl)-methylamine; SureCN4880954; AKOS006228289;
• 2-Thiazolecarboxamide, 5-nitro-

• Inchi： 1S/C4H3N3O3S/c5-3(8)4-6-1-2(11-4)7(9)10/h1H,(H2,5,8)
• InChI Key： BIFBTHVZTCPKMO-UHFFFAOYSA-N
• SMILES： S1C([N+]([O-])=O)=CN=C1C(N)=O

Computed Properties

• Exact Mass: 172.98959
• Monoisotopic Mass: 172.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 130A^2

Experimental Properties

• Density: 1.686
• Boiling Point: 401.193°C at 760 mmHg
• Flash Point: 196.435°C
• Refractive Index: 1.667
• PSA: 99.12
• pka: 13.94±0.50(Predicted)